Cas no 26311-04-6 (L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-)

• Product name: L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-
• CAS No: 26311-04-6
• MF: C₃₀H₂₇NO₄S
• MW: 497.60468
• MDL: MFCD30187612
• CID: 275366
• PubChem ID: 10896345

L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-
• AC1L6N1Y
• Boc-Cys(Trt)-OH
• Carbobenzoxy-(S-benzyl-Cys)-Leu-methylester
• N-Benzyloxycarbonyl-S-trityl-L-cystein
• N-benzyloxycarbonyl-S-trityl-L-cysteine
• N-Carbobenzoxy-S-trityl-L-cystein
• NSC164106
• Z-Cys(Bzl)-Leu-OMe
• Z-Cys(OBzl)-Leu-OMe
• Z-Cys(Trt)-OH
• Z-L-Cys(STrt)-OH
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoicacid
• Z-L-Cys(Trt)-OH
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid
• MFCD30187612
• F74838
• BS-51362
• (2R)-2-(phenylmethoxycarbonylamino)-3-tritylsulfanylpropanoic acid
• N-((Benzyloxy)carbonyl)-S-trityl-L-cysteine
• 26311-04-6
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid

• MDL： MFCD30187612
• Inchi： InChI=1S/C30H27NO4S/c32-28(33)27(31-29(34)35-21-23-13-5-1-6-14-23)22-36-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27H,21-22H2,(H,31,34)(H,32,33)
• InChI Key： AXGBGCZDGIBZPI-UHFFFAOYSA-N
• SMILES： OC(C(CSC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1)NC(OCC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 497.16621
• Monoisotopic Mass: 497.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 75.63